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Compound of Interest

Compound Name: 3-Demethylcolchicine

Cat. No.: B193307

For researchers and scientists in the field of drug development, the proper handling and
disposal of potent compounds like 3-Demethylcolchicine are paramount to ensuring
laboratory safety and environmental protection. This guide provides essential, step-by-step
procedures for the safe disposal of 3-Demethylcolchicine, aligning with general hazardous
waste protocols.

Hazard Profile of 3-Demethylcolchicine

3-Demethylcolchicine is a hazardous substance that requires careful management. According
to its Safety Data Sheet (SDS), it possesses the following hazards[1]:

Hazard Statement GHS Classification Precautionary Statement

P301 + P312: IF
Acute toxicity, Oral (Category SWALLOWED: Call a POISON
4) CENTER or doctor/physician if

you feel unwell.

H302: Harmful if swallowed

) o Acute aquatic toxicity )
H410: Very toxic to aquatic life ) ] P273: Avoid release to the
) ) (Category 1), Chronic aquatic )
with long lasting effects o environment.
toxicity (Category 1)

P501: Dispose of contents/
- - container to an approved

waste disposal plant.[1]
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Given its toxicity and environmental hazards, 3-Demethylcolchicine must be disposed of as
hazardous chemical waste. It should never be discarded down the drain or in regular laboratory
trash[2][3].

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe collection, storage, and
disposal of 3-Demethylcolchicine waste.

1. Waste Collection and Segregation:
e Solid Waste:

o Collect dry, solid 3-Demethylcolchicine waste, such as contaminated personal protective
equipment (gloves, bench paper), in a designated, clearly labeled, and compatible
container[4].

o For pure, unused, or expired solid 3-Demethylcolchicine, it is best to leave it in its
original manufacturer's container[5].

o All solid waste must be double-bagged in clear plastic bags before being placed in the
final hazardous waste container to allow for visual inspection[4].

e Liquid Waste:

o Collect liquid waste containing 3-Demethylcolchicine in a leak-proof, screw-cap
container that is compatible with the solvents used[2][4]. Do not use corks or parafilm as a
primary seal[4].

o Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical name
"3-Demethylcolchicine” and any other constituents. Avoid using abbreviations[6].

o Empty Containers:

o Due to the high toxicity of 3-Demethylcolchicine, empty containers that held this
substance must be triple-rinsed with a suitable solvent.
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o The first rinsate, and for highly toxic chemicals, the first three rinses, must be collected
and disposed of as hazardous liquid waste[7].

o After triple-rinsing and air-drying, the container labels should be defaced, and the
container can then be disposed of as regular solid waste or recycled, depending on
institutional policies[6][7].

Sharps:

o Any sharps, such as pipette tips or needles contaminated with 3-Demethylcolchicine,
must be placed in a designated sharps container that is puncture-resistant and leak-
prooff4].

. Waste Storage:
All hazardous waste containers must be kept closed except when adding waste[2][4][6].

Store waste containers in a designated and clearly marked "Satellite Accumulation Area"
(SAA) within the laboratory[2].

Ensure secondary containment is used for all liquid waste containers to capture any potential
leaks or spills. The secondary container must be able to hold 110% of the volume of the
primary container[4].

Segregate 3-Demethylcolchicine waste from incompatible materials, such as strong
oxidizing agents or strong acids[8][9].

. Requesting Disposal:
Do not accumulate more than 55 gallons of any single hazardous waste stream[4].

Hazardous waste must be collected within 90 days from the date the first waste was added
to the container[4].

Contact your institution's Environmental Health and Safety (EH&S) department to schedule a
pickup for your hazardous waste[2][4][5].

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b193307?utm_src=pdf-body
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b193307?utm_src=pdf-body
https://datasheets.scbt.com/sc-203005.pdf
https://www.carlroth.com/medias/SDB-8884-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDI3NzV8YXBwbGljYXRpb24vcGRmfGFETXdMMmd3TkM4NU1UYzRPVFF6TXpJME1Ua3dMMU5FUWw4NE9EZzBYMGxGWDBWT0xuQmtaZ3xkMDhlMjQ4YWM5YmFhMjdmOTI2ZWVhNzZmMmZhZWIxMGE4MDY5MmNmMDZkZDQ0NmFjMWEzYzE2NDUyOWNiODky
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-
Demethylcolchicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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